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Compound of Interest

Compound Name: Desmopressin-d5

Cat. No.: B15351990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of commercially available Desmopressin-d5, a

critical reagent for bioanalytical and pharmacokinetic studies. Desmopressin-d5 serves as a

stable isotope-labeled internal standard for the accurate quantification of Desmopressin in

biological matrices. This document outlines key suppliers, technical specifications, and a

representative experimental protocol for its use in liquid chromatography-tandem mass

spectrometry (LC-MS/MS) applications.

Introduction to Desmopressin-d5
Desmopressin is a synthetic analogue of the natural human hormone arginine vasopressin,

used clinically for its antidiuretic effects. In a research context, particularly in drug development

and clinical pharmacology, precise measurement of Desmopressin concentrations in plasma or

other biological fluids is crucial.

Desmopressin-d5 is a deuterated version of Desmopressin, where five hydrogen atoms on the

phenylalanine residue have been replaced with deuterium. This isotopic substitution results in a

molecule that is chemically identical to Desmopressin but has a higher molecular weight. Its

near-identical physicochemical properties, including extraction recovery and chromatographic

retention time, make it an ideal internal standard for mass spectrometry-based quantification,

correcting for variability during sample preparation and analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15351990?utm_src=pdf-interest
https://www.benchchem.com/product/b15351990?utm_src=pdf-body
https://www.benchchem.com/product/b15351990?utm_src=pdf-body
https://www.benchchem.com/product/b15351990?utm_src=pdf-body
https://www.benchchem.com/product/b15351990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Commercial Suppliers and Technical Specifications
Several chemical suppliers provide Desmopressin-d5 for research purposes. While specific

quantitative data such as chemical and isotopic purity are detailed in the lot-specific Certificate

of Analysis (CoA) provided upon purchase, the following table summarizes the generally

available technical information from various suppliers. Researchers are advised to request a

CoA from the supplier for detailed specifications.
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Supplier Name
Catalog
Number
(Example)

Molecular
Formula

Molecular
Weight ( g/mol
)

Stated
Purity/Notes

Pharmaffiliates PA STI 028920
C₄₆H₅₉D₅N₁₄O₁₂

S₂
1074.25

White to Off-

White Crystalline

Solid. Sample

CoA available.[1]

VIVAN Life

Sciences
VLDL-00290

C₄₆H₅₉D₅N₁₄O₁₂

S₂
1074.24

CoA, MASS,

NMR, and HPLC

data provided

with the

compound.[2]

Alentris

Research
ALN-D062D01

C₄₆H₅₉D₅N₁₄O₁₂

S₂
1074.3

Inquire for stock

status.[3]

Axios Research AR-D01415
C₄₆H₅₉D₅N₁₄O₁₂

S₂
1074.27

Used as a

reference

standard,

compliant with

regulatory

guidelines.[4]

Simson Pharma D980001
C₄₆H₅₉D₅N₁₄O₁₂

S₂
1074.25

Accompanied by

Certificate of

Analysis.

Toronto

Research

Chemicals (TRC)

Varies Varies Varies

A leading

supplier of stable

isotope-labeled

compounds;

provides a full

analytical data

package with

products.[5][6]

Santa Cruz

Biotechnology

Varies Varies Varies A major chemical

supplier for

research use; lot-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.pharmaffiliates.com/en/desmopressin-d5-pasti028920.html
https://vivanls.com/products/DesmopressinD5-2550
https://alentris.org/products/d/desmopressin/desmopressin-d5/
https://axios-research.com/products/desmopressin-d5
https://www.lubio.ch/assets/PDFs/TRC_Isotope_labeled_compounds.pdf
https://www.bio-connect.nl/supplier/toronto-research-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


specific data is

available on the

CoA.

Cayman

Chemical
Varies Varies Varies

Provides

research

chemicals; for

comparison, their

non-labeled

Desmopressin is

offered at ≥95%

purity.[7][8]

Note: Catalog numbers and availability are subject to change. Researchers should verify with

the individual suppliers.

Logical Relationship and Application
Desmopressin-d5's primary role is as an internal standard (IS) in quantitative bioanalysis. The

diagram below illustrates the logical relationship between the analyte (Desmopressin) and its

deuterated analogue.
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Core Components

Desmopressin
(Analyte)

Desmopressin-d5
(Internal Standard)

 Chemically Identical,
Different Mass

Biological Matrix
(e.g., Human Plasma)

 spiked into

 contains

 

Sample Preparation

Analysis

Data Processing

1. Plasma Sample
(0.3 mL)

2. Spike with
Desmopressin-d5 (IS)

3. Solid Phase
Extraction (WCX)

4. Evaporation &
Reconstitution

5. LC-MS/MS Injection

6. Peak Integration &
Quantification

7. Concentration &
PK Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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